Cas no 1351382-34-7 (tert-butyl N-1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazol-4-ylcarbamate)

• Product Name: tert-butyl N-1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazol-4-ylcarbamate
• CAS No: 1351382-34-7
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5984460
• PubChem ID: 102538355
• Update Time: 2025-06-27

tert-butyl N-1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• [1-(2-Hydroxy-ethyl)-3,5-dimethyl-1H-pyrazol-4-yl]-carbamic acid tert-butyl ester
• Carbamic acid, N-[1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazol-4-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazol-4-ylcarbamate
• 1351382-34-7
• tert-butyl N-[1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazol-4-yl]carbamate
• EN300-12448870

• Inchi： 1S/C12H21N3O3/c1-8-10(9(2)15(14-8)6-7-16)13-11(17)18-12(3,4)5/h16H,6-7H2,1-5H3,(H,13,17)
• InChI Key： VVHBGZTUELXSGB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=C(C)N(CCO)N=C1C

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 342.5±42.0 °C(Predicted)
• pka: 13.32±0.70(Predicted)

Additional information on tert-butyl N-1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazol-4-ylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazol-4-ylcarbamate (CAS No. 1351382-34-7)

The compound tert-butyl N-1-(2-hydroxyethyl)-3,5-dimethyl-1H-pyrazol-4-ylcarbamate, identified by its CAS No. 1351382-34-7, is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. This carbamate derivative features a unique molecular structure combining a pyrazole ring with a hydroxyethyl side chain and a tert-butyl protecting group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

Recent trends in organic chemistry highlight growing interest in heterocyclic compounds like this pyrazole-carbamate hybrid, driven by their versatility in drug discovery. Researchers frequently search for "synthetic routes for tert-butyl carbamates" or "applications of 3,5-dimethylpyrazole derivatives," reflecting the compound's importance. The presence of both hydrophilic (hydroxyethyl) and lipophilic (tert-butyl) moieties enhances its potential as a prodrug candidate, addressing contemporary challenges in drug solubility and bioavailability.

From a synthetic perspective, CAS 1351382-34-7 exemplifies modern protective group strategies. The tert-butoxycarbonyl (Boc) group safeguards the amine functionality during multi-step reactions, a technique widely discussed in forums on "amine protection in peptide synthesis." Its 2-hydroxyethyl substituent also enables further derivatization via esterification or etherification, making it a flexible building block for structure-activity relationship (SAR) studies.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (notably ¹H and ¹³C) and high-resolution mass spectrometry (HRMS), topics frequently queried in academic searches. The 3,5-dimethylpyrazole core exhibits characteristic proton signals between δ 2.0–2.5 ppm, while the Boc group resonates as a singlet near δ 1.5 ppm. Such spectral data is crucial for researchers investigating "pyrazole NMR fingerprinting" or "carbamate stability under acidic conditions."

In material science applications, the compound's thermal stability (decomposition temperature >150°C) and crystalline properties attract attention for "co-crystal engineering" studies. Its molecular weight (256.3 g/mol) and moderate polarity make it suitable for HPLC method development, another hot topic in analytical chemistry circles. Recent publications correlate its logP value (~1.8) with enhanced membrane permeability, a key parameter in "QSAR modeling" discussions.

Environmental and regulatory perspectives note that 1351382-34-7 complies with major green chemistry principles, as evidenced by its biodegradability potential (hydrolyzable carbamate bond) and absence of persistent bioaccumulative toxins (PBTs). These attributes align with growing industry searches for "sustainable pharmaceutical intermediates" and "eco-friendly heterocyclic synthesis."

Future research directions may explore its utility in metal-organic frameworks (MOFs) or as a ligand in catalytic systems, given the pyrazole nitrogen's coordination capability. The compound's structure-property relationships continue to inspire investigations into "tailored carbamate protections" and "pyrazole-based pharmacophores," ensuring its enduring relevance in chemical innovation.